Cas no 2137982-95-5 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)-
• CAS No: 2137982-95-5
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5299020
• Update Time: 2025-06-12

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)-

• Inchi： 1S/C7H12N4O2/c1-3-7(2,8)5-4(6(12)13)9-11-10-5/h3,8H2,1-2H3,(H,12,13)(H,9,10,11)
• InChI Key： BZIZKMUVWNIFRT-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C(C(N)(C)CC)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)-

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)- (CAS No. 2137982-95-5)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)- (CAS No. 2137982-95-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The triazole core, combined with a carboxylic acid functional group and an amino-substituted alkyl chain, makes this molecule a versatile building block for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids and its role in modulating pharmacokinetic properties.

In recent years, the demand for triazole derivatives has surged, driven by their widespread use in medicinal chemistry and crop protection. The compound's CAS No. 2137982-95-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Its structural motif is often explored for enzyme inhibition, particularly targeting proteins involved in inflammatory pathways and microbial resistance. The 1,2,3-triazole ring is also valued for its metabolic stability, a critical factor in drug development.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)- typically involves click chemistry strategies, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which aligns with the growing trend of green chemistry and atom economy. This method is favored for its efficiency and compatibility with diverse functional groups. The compound's carboxylic acid moiety further enables easy derivatization, making it a preferred choice for combinatorial chemistry libraries.

From an industrial perspective, CAS No. 2137982-95-5 is often discussed in the context of patent literature and intellectual property, as its derivatives are frequently claimed in applications for anticancer agents and antiviral drugs. The amino-alkyl substitution at the 4-position enhances its binding affinity to biological targets, a feature highlighted in recent structure-activity relationship (SAR) studies. This has led to increased interest from biotech startups and pharmaceutical giants alike.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike traditional halogenated intermediates, 1H-1,2,3-Triazole-5-carboxylic acid derivatives are often designed to meet REACH compliance and sustainability goals. Its biodegradability profile is under investigation, with preliminary data suggesting lower ecotoxicity compared to older-generation heterocycles. This aligns with the broader shift toward eco-friendly synthesis in the chemical industry.

In analytical chemistry, the compound's characterization relies heavily on NMR spectroscopy and mass spectrometry, techniques frequently queried in academic forums. The proton exchange behavior of the triazole ring and the carboxylic acid group provides distinct spectral signatures, aiding in purity assessment. Quality control protocols for CAS No. 2137982-95-5 often emphasize HPLC-UV methods to ensure batch consistency.

Future research directions for this compound include exploring its metal-chelating properties and potential in coordination chemistry. The amino and carboxylate groups could facilitate the development of hybrid materials for catalysis or sensing applications. As the scientific community continues to prioritize multifunctional molecules, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-amino-1-methylpropyl)- is poised to remain a key player in innovation pipelines.